1-Ethyl-3-[2-oxo-2-(2-oxochromen-3-yl)ethyl]sulfanyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
1-Ethyl-3-[2-oxo-2-(2-oxochromen-3-yl)ethyl]sulfanyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
315245-95-5
VCID:
VC0378343
InChI:
InChI=1S/C23H20N2O3S/c1-2-19-16-9-5-4-8-15(16)18(12-24)22(25-19)29-13-20(26)17-11-14-7-3-6-10-21(14)28-23(17)27/h3,6-7,10-11H,2,4-5,8-9,13H2,1H3
SMILES:
CCC1=NC(=C(C2=C1CCCC2)C#N)SCC(=O)C3=CC4=CC=CC=C4OC3=O
Molecular Formula:
C23H20N2O3S
Molecular Weight:
404.5g/mol
1-Ethyl-3-[2-oxo-2-(2-oxochromen-3-yl)ethyl]sulfanyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
CAS No.: 315245-95-5
Main Products
VCID: VC0378343
Molecular Formula: C23H20N2O3S
Molecular Weight: 404.5g/mol
![1-Ethyl-3-[2-oxo-2-(2-oxochromen-3-yl)ethyl]sulfanyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile - 315245-95-5](/images/no_structure.jpg)
| CAS No. | 315245-95-5 |
|---|---|
| Product Name | 1-Ethyl-3-[2-oxo-2-(2-oxochromen-3-yl)ethyl]sulfanyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile |
| Molecular Formula | C23H20N2O3S |
| Molecular Weight | 404.5g/mol |
| IUPAC Name | 1-ethyl-3-[2-oxo-2-(2-oxochromen-3-yl)ethyl]sulfanyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile |
| Standard InChI | InChI=1S/C23H20N2O3S/c1-2-19-16-9-5-4-8-15(16)18(12-24)22(25-19)29-13-20(26)17-11-14-7-3-6-10-21(14)28-23(17)27/h3,6-7,10-11H,2,4-5,8-9,13H2,1H3 |
| Standard InChIKey | GZAOLZIVCBYUFJ-UHFFFAOYSA-N |
| SMILES | CCC1=NC(=C(C2=C1CCCC2)C#N)SCC(=O)C3=CC4=CC=CC=C4OC3=O |
| Canonical SMILES | CCC1=NC(=C(C2=C1CCCC2)C#N)SCC(=O)C3=CC4=CC=CC=C4OC3=O |
| PubChem Compound | 980585 |
| Last Modified | Nov 11 2021 |
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